Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

tributylaluminum toxicity compared other

organometallics

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 1116-70-7
Cat. No.: S1502603

Compound Focus: Aluminum, tributyl-

Get Quote

Trimethylaluminum (TMA): Toxicity and Hazards

The table below summarizes the key toxicity and hazard information for Trimethylaluminum, a common

organoaluminum compound.

Aspect

Description and Quantitative Data

Toxicity Profile

Systemic
Toxicity

Exposure

Routes

Airborne
Exposure Limit

Flammability

Corrosive; damages respiratory tract (can cause fatal pulmonary edema), skin,
eyes, and mucous membranes. Reacts violently with tissue moisture [1].

Targets central nervous system and bone. Binds to dietary phosphorus, causing
osteomalacia. Neurotoxicity mechanisms include altered protein function and

increased blood-brain barrier permeability [2].

Inhalation, oral, and skin/eye contact [2] [1].

TLV-TWA: 2 mg (Al)/m® (ACGIH) [1].

Pyrophoric: ignites spontaneously in air (even as a solid). Flash Point: -18 °C [1].
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TMA Safety and Handling Protocols

Handling TMA requires strict safety protocols due to its extreme reactivity [1].

e Personal Protective Equipment (PPE): Wear safety glasses, impermeable gloves, and a fire-
retardant lab coat.
e Atmosphere: Handle only under an inert atmosphere (e.g., argon or nitrogen in a glove box).
e Emergency Procedures:
o Skin Contact: Immediately wash with soap and water; remove contaminated clothing.
o Eye Contact: Flush with copious water for at least 15 minutes while lifting eyelids; seek
immediate medical attention.
o Spills: Evacuate area and use dry chemical powder (e.g., bicarbonate, Met-L-X) or inert
agents like sand to extinguish fire. Never use water or CO2 extinguishers.
e Waste Disposal: Place excess material in a container under an inert atmosphere for professional
disposal. Experienced personnel can cautiously destroy small quantities by slow addition of t-butanol
to a toluene solution under inert atmosphere [1].

Safer Alternative Organoaluminum Reagents

Research is actively developing safer alternatives to TMA, particularly for applications like amide bond

formation and Atomic Layer Deposition (ALD).

e DABAL-Me3: This compound is a white solid that is much easier and safer to handle than
pyrophoric liquid TMA. It has been effectively used for amide bond formation directly from esters
under flow-through conditions [3].

¢ New Aluminum Complexes: Research explores low molecular weight aluminum complexes using
amino/imine ligands as potential TMA replacements in industrial processes like ALD. These seek to
maintain performance while improving stability and reducing pyrophoricity [4].

Experimental Hazard Assessment Workflow

The following diagram outlines the key decision points and procedures for safely handling pyrophoric

organoaluminum compounds like TMA in a laboratory setting, based on established safety protocols [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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